Cas no 1245807-48-0 ((2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine)

• Product Name: (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine
• CAS No: 1245807-48-0
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• MDL: MFCD15976296
• CID: 3160099
• PubChem ID: 50896627
• Update Time: 2025-10-22

(2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-difluoroethyl)-N-[2-(3-methoxyphenyl)ethyl]amine
• (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine
• AKOS005169343
• 1245807-48-0
• (2,2-difluoroethyl)[2-(3-methoxyphenyl)ethyl]amine
• EN300-232353
• VZB80748
• 2,2-difluoro-N-[2-(3-methoxyphenyl)ethyl]ethanamine
• STL584280

• MDL： MFCD15976296
• Inchi： 1S/C11H15F2NO/c1-15-10-4-2-3-9(7-10)5-6-14-8-11(12)13/h2-4,7,11,14H,5-6,8H2,1H3
• InChI Key： MIGBFLFGVSNUJK-UHFFFAOYSA-N
• SMILES： FC(CNCCC1C=CC=C(C=1)OC)F

Computed Properties

• Exact Mass: 215.11217043Da
• Monoisotopic Mass: 215.11217043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.7±40.0 °C at 760 mmHg
• Flash Point: 123.0±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine

Recent Advances in the Study of (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine (CAS: 1245807-48-0)

The compound (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine (CAS: 1245807-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethyl and methoxyphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine, highlighting its efficient production via a multi-step process involving fluorination and amine coupling reactions. The researchers emphasized the compound's stability and scalability, which are critical for industrial applications. Additionally, the study identified key intermediates that could serve as building blocks for related compounds.

Pharmacological investigations have revealed that (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine exhibits potent activity as a serotonin receptor modulator. In vitro assays demonstrated its high affinity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in treating neurological disorders such as depression and anxiety. Animal models further supported these findings, showing significant behavioral changes consistent with serotonin modulation.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's metabolic stability and pharmacokinetic profile. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing. These properties make it a strong candidate for further clinical development, particularly for central nervous system (CNS) targets.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, (2,2-difluoroethyl)2-(3-methoxyphenyl)ethylamine (CAS: 1245807-48-0) represents a promising lead compound in the field of neuropharmacology. Its unique chemical structure and robust pharmacological profile position it as a valuable tool for understanding serotonin receptor dynamics and developing novel therapeutics. Future studies will likely explore its potential in other therapeutic areas, such as pain management and addiction treatment.